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Compound of Interest

Compound Name:
Benzyl 2-aminopropanoate 4-

methylbenzenesulfonate

CAS No.: 46229-47-4

Cat. No.: B555588

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of CAS 46229-47-4 (Benzyl 2-
aminopropanoate 4-methylbenzenesulfonate)

Introduction
Benzyl 2-aminopropanoate 4-methylbenzenesulfonate, identified by the CAS number

46229-47-4, is an organic salt of significant interest in synthetic organic chemistry and

pharmaceutical development.[1] It is comprised of a benzyl ester of the amino acid alanine and

a 4-methylbenzenesulfonate, or tosylate, counterion.[1] This unique combination of a chiral

amino acid derivative and a well-defined counterion imparts specific physicochemical

properties that make it a valuable intermediate. The benzyl ester group enhances lipophilicity,

which can be crucial for solubility in organic media, while the tosylate group is known to

improve the crystallinity and stability of the compound, thereby facilitating its purification and

handling.[1] This guide provides a comprehensive overview of the key physicochemical data for

this compound, supported by experimental protocols and an analysis of its structural features.
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The fundamental identity of a chemical compound is established by its structure and

nomenclature. The IUPAC name for CAS 46229-47-4 is benzyl 2-aminopropanoate;4-

methylbenzenesulfonic acid.[2] It is also commonly referred to by synonyms such as DL-

Alanine benzyl ester 4-toluenesulfonate salt and H-DL-Ala-OBzl p-tosylate.[3][4]

The structure consists of an ionic bond between the protonated amino group of the benzyl

alaninate cation and the sulfonate anion of the tosylate. This salt formation is a key feature

influencing its physical state and solubility.

Caption: Chemical structure of Benzyl 2-aminopropanoate 4-methylbenzenesulfonate.

Physicochemical Properties
The physicochemical properties of a compound are critical for its application in research and

development, dictating its behavior in various chemical and biological systems.

Property Value Source(s)

CAS Number 46229-47-4 [3][4]

Molecular Formula C₁₇H₂₁NO₅S [1][2]

Molecular Weight 351.4 g/mol [1][2]

Appearance White to off-white powder [3][4]

Melting Point 112-116 °C

Boiling Point Data not available [3]

Solubility

The benzyl ester enhances

solubility in organic solvents

like dichloromethane and ethyl

acetate, while the tosylate

group improves water

solubility.[1]

[1]

Storage Store at room temperature [3][4][5]
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The melting point for tosylate derivatives is often high, typically above 150°C, due to the ionic

interactions within the crystal lattice.[1] However, a specific range of 112-116°C has also been

reported for this compound. This discrepancy may arise from differences in the crystalline form

or purity of the samples tested. The solubility profile is biphasic in nature; the organic benzyl

ester component confers solubility in nonpolar solvents, while the ionic tosylate salt component

enhances solubility in more polar, aqueous environments.[1]

Experimental Protocols
To ensure the quality and consistency of experimental results, standardized protocols for

determining key physicochemical properties are essential.

Protocol 1: Melting Point Determination via Capillary
Method
This protocol describes the standard procedure for determining the melting point of a solid

crystalline compound like Benzyl 2-aminopropanoate 4-methylbenzenesulfonate.

Start Sample Preparation:
Finely powder the crystalline sample.

1. Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

2. Instrument Setup:
Place the loaded capillary into a melting point apparatus.

3. Heating:
Heat rapidly to ~10°C below the expected melting point, then reduce heating to 1-2°C per minute.

4. Observation:
Record the temperature range from the first appearance of liquid to the complete melting of the solid.

5. End6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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